Cas no 637753-20-9 (3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one)

• Product Name: 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one
• CAS No: 637753-20-9
• MF: C₂₄H₂₇NO₅
• MW: 409.474887132645
• CID: 5418329
• Update Time: 2025-07-14

3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-[(2-methylpiperidin-1-yl)methyl]chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-[(2-methyl-1-piperidinyl)methyl]-
• 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one

• Inchi： 1S/C24H27NO5/c1-15-6-4-5-11-25(15)13-18-20(26)9-8-17-23(27)19(14-30-24(17)18)16-7-10-21(28-2)22(12-16)29-3/h7-10,12,14-15,26H,4-6,11,13H2,1-3H3
• InChI Key： ZTIUJVGTIDNYBB-UHFFFAOYSA-N
• SMILES： C1OC2=C(CN3CCCCC3C)C(O)=CC=C2C(=O)C=1C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one

Introduction to 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one (CAS No. 637753-20-9)

3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its CAS number 637753-20-9, belongs to the chromenone class, a group of heterocyclic compounds known for their diverse biological activities. The presence of multiple functional groups, including hydroxyl, methoxy, and piperidine moieties, contributes to its unique chemical properties and potential pharmacological applications.

The chromenone scaffold is particularly noteworthy due to its prevalence in natural products and synthetic drugs. Compounds derived from chromenones have been investigated for their antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The specific arrangement of substituents in 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one suggests a potential interaction with various biological targets, making it a promising candidate for further exploration.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The structural features of 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one align well with current trends in drug discovery. For instance, the methoxy groups at the 3 and 4 positions of the phenyl ring may enhance solubility and bioavailability, while the hydroxyl group at the 7-position could facilitate hydrogen bonding interactions with biological receptors.

Moreover, the piperidine moiety at the 8-position is a common pharmacophore in medicinal chemistry due to its ability to modulate receptor binding affinity. Piperidine derivatives have been successfully incorporated into a wide range of drugs targeting central nervous system disorders, cardiovascular diseases, and infections. The integration of this group into 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one suggests potential applications in these therapeutic areas.

The synthesis of 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one presents an intriguing challenge for organic chemists. The multi-step synthesis involves key reactions such as condensation, cyclization, and functional group transformations. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, may be employed to achieve high yields and enantioselectivity.

Recent advancements in computational chemistry have also facilitated the design and optimization of complex molecules like 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one. Molecular modeling studies can predict binding interactions with biological targets and guide the development of lead compounds for drug discovery. These computational tools are essential for rationalizing structural modifications and improving pharmacological profiles.

Evaluation of the pharmacological potential of 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one requires rigorous in vitro and in vivo testing. Initial studies may focus on assessing its cytotoxicity against various cancer cell lines to determine its anticancer efficacy. Additionally, interactions with enzymes and receptors involved in inflammatory pathways could be explored to evaluate its anti-inflammatory properties.

The compound's antioxidant activity is another area of interest. Oxidative stress is implicated in numerous diseases, including neurodegenerative disorders and cardiovascular conditions. By scavenging reactive oxygen species or inhibiting oxidative enzymes, 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(2-methylpiperidin-1-ylmethyl)-4H-chromen - ⁴ - one may offer therapeutic benefits in these contexts.

In conclusion, ³(³⁴ - dimethoxyphenyl) - ⁷ - hydroxy - ⁸(² - methylpip eridine - ¹ - ylm eth y l) - ⁴ H - chrom ene - ⁴ - one (CAS No . 637753 - 20 - 9) represents a structurally intriguing compound with potential pharmaceutical applications . Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further research . As our understanding of molecular interactions continues to evolve , compounds like this will play a crucial role in the development of next-generation therapeutics .